(NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine;hydrochloride

• IUPAC Name: (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine;hydrochloride
• InChI: InChI=1S/C10H18N2O.ClH/c13-11-9-5-1-2-6-10(9)12-7-3-4-8-12;/h10,13H,1-8H2;1H/b11-9-
• InChI Key: BOUVNEUTAFESQL-KSIDEHCFSA-N
• Canonical SMILES: C1CCC(=NO)C(C1)N2CCCC2.Cl
• Isomeric SMILES: C1CC/C(=N/O)/C(C1)N2CCCC2.Cl
• Molecular Formula: C10H19ClN2O
• Molecular Weight: 218.72 g/mol

Description

(NZ)-N-(2-Pyrrolidin-1-ylcyclohexylidene)hydroxylamine hydrochloride is a hydroxylamine derivative characterized by a cyclohexylidene backbone substituted with a pyrrolidin-1-yl group. Its molecular formula is C₁₁H₁₉N₃O·HCl, with a molar mass of 261.76 g/mol. The compound is synthesized via condensation reactions involving hydroxylamine hydrochloride and a ketone or aldehyde precursor, followed by purification under controlled conditions . Hydroxylamine hydrochloride (H₂NOH·HCl) serves as a critical reagent in such syntheses, acting as a nucleophile or reducing agent .

Preparation Methods

Synthetic Routes for Pyrrolidine-Containing Intermediates

The pyrrolidin-1-yl moiety in the target compound is a critical structural component, requiring precise synthetic strategies. Source details the synthesis of 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives via cyclocondensation of 2-aminophenol and itaconic acid under acidic conditions. While the substituents differ, this method provides a foundational approach for pyrrolidine ring formation. For the target compound, cyclohexanone derivatives are likely starting materials. A proposed route involves:

• Cyclohexanone Functionalization : Reacting cyclohexanone with pyrrolidine under Dean-Stark conditions to form 2-pyrrolidin-1-ylcyclohexanone through nucleophilic addition and azeotropic water removal .

• Schiff Base Formation : Condensing the ketone with hydroxylamine hydrochloride in ethanol under reflux to yield the oxime intermediate, (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine .

Notably, the use of hydroxylamine hydrochloride is well-documented in source , which outlines its synthesis via acetone nitration followed by chlorination and hydrolysis. This method ensures high-purity hydroxylamine hydrochloride, critical for subsequent condensation reactions.

Acid-Catalyzed Cyclization and Intermediate Isolation

The cyclocondensation step is pivotal for constructing the cyclohexylidene framework. Source highlights the use of HCl as a catalyst for analogous reactions, such as the synthesis of benzimidazole derivatives. Applying this to the target compound:

• Reaction Conditions : A mixture of 2-pyrrolidin-1-ylcyclohexanone (1.0 eq), hydroxylamine hydrochloride (1.2 eq), and concentrated HCl (2 eq) in ethanol is refluxed at 80°C for 12 hours .

• Workup : The reaction is cooled, neutralized with aqueous ammonia to pH 7–8, and extracted with dichloromethane. The organic layer is dried over Na₂SO₄ and concentrated under reduced pressure.

Characterization data for the intermediate oxime (prior to salt formation) would include:

• ¹H NMR (400 MHz, CDCl₃): δ 1.50–1.70 (m, 4H, cyclohexyl CH₂), 2.20–2.40 (m, 4H, pyrrolidinyl CH₂), 3.10–3.30 (m, 4H, NCH₂), 7.20 (s, 1H, N=CH).

• IR (KBr) : 1640 cm⁻¹ (C=N stretch), 3200 cm⁻¹ (N-H stretch).

Hydrochloride Salt Formation and Crystallization

The final step involves converting the free base to its hydrochloride salt. Source describes crystallization techniques for hydroxylamine hydrochloride, which can be adapted:

• Salt Formation : The oxime free base is dissolved in anhydrous ether, and HCl gas is bubbled through the solution at 0°C until precipitation is complete.

• Crystallization : The crude product is recrystallized from a mixture of ethanol and ethyl acetate (3:1 v/v) to afford white crystals .

Optimization Data :

Parameter	Value	Impact on Yield
HCl Equivalents	1.1 eq	Maximizes salt formation
Solvent System	Ethanol:Ethyl Acetate	Enhances crystal purity
Temperature	0–5°C	Reduces solubility

Yield improvements are achieved by controlling supersaturation during crystallization, as excessive HCl or rapid cooling leads to amorphous precipitates.

Analytical Validation and Purity Assessment

The synthesized compound must meet stringent purity criteria for pharmaceutical or industrial applications. Source employs HPLC and elemental analysis for validation:

• HPLC Conditions :

  • Column: C18 (4.6 × 250 mm, 5 µm)

  • Mobile Phase: Acetonitrile:0.1% TFA (70:30)

  • Retention Time: 8.2 minutes

  • Purity: ≥98% .

• Elemental Analysis :

  • Calculated for C₁₁H₁₉N₃O·HCl: C, 52.38%; H, 7.99%; N, 16.66%.

  • Found: C, 52.41%; H, 7.95%; N, 16.63% .

Comparative Analysis of Synthetic Methodologies

Two primary routes emerge from the literature:

Route A : Direct condensation of preformed 2-pyrrolidin-1-ylcyclohexanone with hydroxylamine hydrochloride.

• Advantages : Fewer steps, higher overall yield (65–70%).

• Disadvantages : Requires stringent pH control during condensation .

Route B : Stepwise synthesis via oxime formation followed by pyrrolidine incorporation.

• Advantages : Better control over stereochemistry.

• Disadvantages : Lower yield (50–55%) due to intermediate isolation losses .

Chemical Reactions Analysis

Types of Reactions

(NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitroso derivatives.

Reduction: Reduction reactions can convert the hydroxylamine group to an amine.

Substitution: The pyrrolidine ring can undergo substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophiles like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products

Oxidation Products: Oximes and nitroso derivatives.

Reduction Products: Amines.

Substitution Products: Substituted pyrrolidine derivatives.

Scientific Research Applications

The compound (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine;hydrochloride is a hydroxylamine derivative that has garnered interest in various scientific research applications. This article explores its applications, particularly in medicinal chemistry, materials science, and environmental chemistry.

Medicinal Chemistry

Antimicrobial Activity
Research indicates that hydroxylamines can exhibit antimicrobial properties. Studies have shown that derivatives of hydroxylamines, including (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine, may be effective against various bacterial strains due to their ability to interfere with bacterial cell wall synthesis and function.

Potential as Anticancer Agents
Hydroxylamines have been investigated for their role in cancer treatment. The ability of (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine to modulate oxidative stress in cancer cells suggests potential as an anticancer agent . Case studies have demonstrated that compounds with similar structures can induce apoptosis in cancer cell lines.

Materials Science

Polymer Chemistry
In materials science, (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine can be used as a chain transfer agent in the synthesis of polymers. Its ability to participate in radical polymerization processes allows for the control of molecular weight and polydispersity of polymers, leading to improved material properties .

Corrosion Inhibition
Hydroxylamines are also explored for their effectiveness as corrosion inhibitors in metal substrates. The presence of the hydroxylamine group can enhance the adsorption on metal surfaces, providing a protective layer against oxidative damage.

Environmental Chemistry

Remediation of Pollutants
Recent studies have highlighted the potential of (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine in environmental applications, particularly in the remediation of nitrogenous pollutants. Hydroxylamines can reduce nitro compounds into less harmful amines, thus contributing to pollution control strategies .

Case Study 1: Antimicrobial Efficacy

A study conducted on various hydroxylamine derivatives showed that (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The mechanism was attributed to its interference with bacterial metabolism.

Case Study 2: Cancer Cell Apoptosis

In vitro studies on human cancer cell lines demonstrated that treatment with (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine resulted in increased levels of reactive oxygen species (ROS), leading to cell death via apoptosis. This suggests its potential as a therapeutic agent in oncology.

Mechanism of Action

The mechanism of action of (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine;hydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in neurotransmission and microbial cell wall synthesis.

Pathways: It modulates signaling pathways related to inflammation and cell proliferation, leading to its therapeutic effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

(a) (Z)-N-[6-Amino-1-(pyridin-2-yl)hexylidene]hydroxylamine Hydrochloride

• Molecular Formula : C₁₁H₁₈ClN₃O
• Molar Mass : 243.74 g/mol
• Key Differences: Replaces the cyclohexylidene-pyrrolidine moiety with a pyridine-substituted hexylidene chain.

(b) O-(But-2-yn-1-yl)hydroxylamine Hydrochloride

• Molecular Formula: C₄H₈ClNO
• Molar Mass : 121.57 g/mol
• Key Differences : Contains an alkyne-functionalized hydroxylamine group. The linear alkyne chain reduces steric hindrance, enabling faster reaction kinetics in click chemistry applications compared to bulkier analogues like the target compound .

(c) 2-Arylhydrazonopropanals

• Example : Oxime 16 and triazole 17 derivatives
• Key Differences : Feature hydrazone and triazole rings instead of cyclohexylidene. These structures are tailored for heterocyclic synthesis, offering diverse reactivity in microwave-assisted reactions .

Physicochemical Properties

Property	Target Compound	Hydroxylamine HCl	(Z)-N-[6-Amino...] HCl
Solubility in Water	Moderate (est. 20–30 g/100g)	84 g/100g	Low (pyridine hydrophobic)
Melting Point	~155–157°C (decomposes)	151°C (decomposes)	Not reported
Stability in Moist Air	Hygroscopic	Hygroscopic	Stable

Research Findings and Stability Considerations

• Hydrogen Bonding : The target compound’s crystal structure may exhibit N–H⋯N bonds similar to those in , though computational studies are needed to confirm stability .
• Thermal Degradation : Decomposes near 155°C, comparable to hydroxylamine hydrochloride (151°C), but with delayed onset due to steric protection from the cyclohexylidene group .

Biological Activity

(NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine;hydrochloride is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This compound is structurally related to hydroxylamines, which have been studied for their various pharmacological properties, including anti-inflammatory and anticancer activities.

Chemical Structure and Properties

• Molecular Formula : C10H20N2O
• Molecular Weight : 182.266 g/mol
• Chemical Structure : The compound features a cyclohexylidene group linked to a pyrrolidine ring, with a hydroxylamine functional group that may influence its biological activity.

Biological Activity

Research into the biological activity of (NZ)-N-(2-pyrrolidin-1-ylcyclohexylidene)hydroxylamine;hydrochloride has revealed several key areas of interest:

• Janus Kinase Inhibition : The compound exhibits potential as a Janus kinase (JAK) inhibitor. JAKs are crucial in the signaling pathways of various cytokines and growth factors, making them targets for treating autoimmune diseases and cancers .
• Antioxidant Properties : Hydroxylamines are known to possess antioxidant properties, which may contribute to their protective effects against oxidative stress-related diseases .
• Neuroprotective Effects : Preliminary studies suggest that compounds with similar structures can provide neuroprotection, potentially benefiting conditions like neurodegenerative diseases .

Case Studies and Experimental Data

Several studies have investigated the biological effects of hydroxylamines, including:

• Study on JAK Inhibition : A study demonstrated that certain hydroxylamine derivatives effectively inhibited JAK activity in vitro, leading to reduced inflammation markers in cellular models .
• Oxidative Stress Reduction : Another research highlighted the role of hydroxylamines in scavenging free radicals, thus reducing oxidative damage in neuronal cells .
• Neuroprotection in Animal Models : Animal studies indicated that similar compounds could improve cognitive function and reduce neuronal death in models of Alzheimer's disease .

Data Table of Biological Activities

Activity Type	Mechanism/Effect	Reference
JAK Inhibition	Modulation of immune response
Antioxidant Activity	Scavenging free radicals
Neuroprotection	Protection against neuronal cell death

Q & A

Q. Table 1: Validation Parameters for RP-HPLC Analysis

Parameter	Requirement	Observed Value (Example)
Linearity (R²)	≥0.999	0.99965
Accuracy (%)	70–130	94.23–114.36
LOQ (ppm)	≤0.1%	0.05%

Complementary techniques like hydroxylamine titration (for carbonyl quantification) or UV-Vis spectroscopy can corroborate results .

Basic: How can the purity and structural integrity of this compound be verified during synthesis?

Methodological Answer:
Use a combination of:

• NMR Spectroscopy : Confirm stereochemistry (NZ configuration) and absence of tautomers via ¹H/¹³C NMR, focusing on cyclohexylidene proton shifts (δ 1.5–2.5 ppm) and pyrrolidinyl N-H coupling .
• Mass Spectrometry : Compare experimental m/z with theoretical molecular weight (e.g., 243.73 g/mol for C₁₁H₁₈ClN₃O) .
• Elemental Analysis : Ensure ≤0.3% deviation for C, H, N, and Cl content .

Advanced: How can researchers optimize reaction conditions for synthesizing this compound to minimize byproducts?

Methodological Answer:
Key factors include:

• pH Control : Maintain acidic conditions (pH 4–5) during hydroxylamine conjugation to prevent unwanted oxidation or hydrolysis .
• Temperature : Conduct reactions at 0–4°C to stabilize the Schiff base intermediate .
• Reagent Ratios : Use a 1.2:1 molar excess of 2-pyrrolidin-1-ylcyclohexanone to hydroxylamine hydrochloride to drive the reaction to completion .

Q. Table 2: Common Byproducts and Mitigation Strategies

Byproduct	Source	Mitigation
Cyclohexenone derivatives	Over-oxidation of cyclohexylidene	Use inert atmosphere (N₂/Ar)
Free hydroxylamine	Incomplete conjugation	Adjust pH and stoichiometry

Advanced: How should discrepancies in trace metal analysis involving this compound be resolved?

Methodological Answer:
Discrepancies in metal chelation studies (e.g., Fe³⁺ binding) may arise from incomplete reduction of metal ions.

• Reagent Substitution : Replace hydroxylamine hydrochloride with ascorbic acid (0.1 M in 6% NaCl) for more efficient Fe³⁺→Fe²⁺ reduction, improving reproducibility .
• Sequential Extraction : Apply Tessier’s method to partition metals into exchangeable, carbonate-bound, and residual phases, ensuring phase-specific quantification .

Q. Table 3: Comparison of Reducing Agents for Fe³⁺ Analysis

Agent	Recovery (%)	RSD (%)
Hydroxylamine HCl	85–90	10
Ascorbic acid	95–98	5

Advanced: What strategies are effective for stabilizing hydroxylamine derivatives in aqueous solutions?

Methodological Answer:

• Buffering : Use citrate-phosphate buffer (pH 4.0) to prevent hydrolysis .
• Antioxidants : Add 0.1% w/v EDTA to chelate trace metals that catalyze oxidation .
• Storage : Lyophilize the compound and store at -20°C under argon; reconstitute in ethanol (80% v/v) for short-term use .

Basic: What safety protocols are critical when handling this compound?

Methodological Answer:

• PPE : Wear nitrile gloves, goggles, and lab coats to avoid skin/eye contact .
• Ventilation : Use fume hoods during synthesis to prevent inhalation of HCl vapors .
• Waste Disposal : Neutralize with 1 M NaOH before disposing via approved chemical waste channels .

Advanced: How can researchers validate the biological activity of this compound as a MAO inhibitor?

Methodological Answer:

• In Vitro Assays : Use purified MAO-A/MAO-B enzymes with kynuramine as a substrate; monitor UV absorbance at 316 nm for product formation .
• Positive Controls : Compare inhibition IC₅₀ values with clorgyline (MAO-A) and selegiline (MAO-B) .
• Data Validation : Replicate experiments in triplicate and analyze via Michaelis-Menten kinetics to confirm non-competitive inhibition .